Cas no 895456-03-8 (2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 895456-03-8
• MF: C₂₀H₂₀N₂O₄S₂
• MW: 416.513802528381
• CID: 5939279
• PubChem ID: 7254413
• Update Time: 2025-05-19

2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide
• 2-(phenylsulfonyl)-N-(4-(4-propoxyphenyl)thiazol-2-yl)acetamide
• 2-(benzenesulfonyl)-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide
• AKOS024657730
• F2536-1473
• 895456-03-8
• SR-01000021351
• SR-01000021351-1

• Inchi： 1S/C20H20N2O4S2/c1-2-12-26-16-10-8-15(9-11-16)18-13-27-20(21-18)22-19(23)14-28(24,25)17-6-4-3-5-7-17/h3-11,13H,2,12,14H2,1H3,(H,21,22,23)
• InChI Key： KJDWLYKCDBDWAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(NC1=NC(=CS1)C1C=CC(=CC=1)OCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 416.08644947g/mol
• Monoisotopic Mass: 416.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 122Ų

Additional information on 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 895456-03-8)

2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide is a sophisticated organic compound characterized by its intricate molecular architecture, which includes a benzenesulfonyl group, a 1,3-thiazole core, and a 4-propoxyphenyl moiety. This compound has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and structural versatility. The presence of multiple functional groups makes it a promising candidate for further exploration in drug discovery and development.

The CAS No. 895456-03-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide suggests a high degree of complexity, which may contribute to its unique interactions with biological targets. This complexity is further accentuated by the combination of aromatic and heterocyclic systems, which are well-documented for their role in modulating various biological pathways.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole scaffolds are known for their ability to interact with enzymes and receptors involved in inflammation, infection, and cancer. The specific substitution pattern in 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide may enhance its binding affinity and selectivity towards certain therapeutic targets. This has prompted researchers to investigate its potential as an intermediate in the synthesis of novel therapeutic agents.

The benzenesulfonyl group is particularly noteworthy as it is often employed in medicinal chemistry to enhance metabolic stability and binding interactions. This moiety can participate in hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding. Additionally, the 4-propoxyphenyl group introduces a hydrophobic region that may improve membrane permeability, a crucial factor for oral bioavailability. These features collectively make 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide an intriguing compound for further pharmacological investigation.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing millions of compounds. This technology has been instrumental in identifying lead structures for drug development. In the context of 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide, computational methods have been used to predict its binding affinity to various protein targets. These predictions have guided experimental efforts and have helped prioritize compounds for further validation.

The synthesis of 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 1,3-thiazole core necessitates precise control over reaction conditions to avoid unwanted side products. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical studies.

Preclinical studies are critical for evaluating the safety and efficacy of novel compounds before they enter clinical trials. In the case of 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide, animal models have been used to assess its pharmacokinetic properties and potential therapeutic effects. Initial results suggest that this compound exhibits promising activity against certain disease models, although further research is needed to confirm these findings.

The structural features of 2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide also make it an attractive scaffold for derivatization. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored properties. This approach has been successfully employed in other drug discovery programs to optimize potency, selectivity, and pharmacokinetic profiles.

In conclusion,2-(benzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 895456-03-8) represents a fascinating compound with significant potential in medicinal chemistry. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,this compound will likely play an important role in the development of next-generation pharmaceuticals.